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Compound of Interest

Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of
2-Methoxy-5-nitrophenol (CAS No: 636-93-1). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methoxy-5-nitrophenol is classified as a hazardous substance with the following primary
risks:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Harmful if Swallowed: Harmful if swallowed.[3]

Due to these hazards, the use of appropriate Personal Protective Equipment (PPE) is
mandatory.
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While specific breakthrough time data for 2-Methoxy-5-nitrophenol is not readily available,
recommendations are based on its chemical properties as a phenol and nitroaromatic
compound. Butyl rubber gloves are recommended for handling a wide variety of nitro-
compounds.[4] Neoprene is also a suitable alternative for handling phenols.[5] For incidental
contact, nitrile gloves are a common choice in laboratory settings; however, for prolonged
contact or immersion, more robust protection is necessary.

Table 1: Glove Selection for Handling 2-Methoxy-5-nitrophenol

Breakthrough Time

Glove Material Recommended Use Thickness (mils) .
(minutes)
Extended contact,
Butyl Rubber handling of larger >11 > 480 (estimated)
quantities
Neoprene Moderate contact >15 > 60 (estimated)

o Incidental contact, )
Nitrile ) >5 < 15 (estimated)
splash protection only

Disclaimer: The breakthrough times are estimates based on similar chemical classes. It is
crucial to inspect gloves for any signs of degradation and to change them immediately after
contamination.

Tightly fitting safety goggles are required to protect against dust particles and splashes.[6]
When there is a significant risk of splashing, a face shield should be worn in addition to safety

goggles.

Table 2: Eye and Face Protection

Protection Type Standard Use Case
Mandatory for all handling
Safety Goggles ANSI Z87.1/EN 166
procedures.
) Required when there is a risk
Face Shield ANSI Z87.1/ EN 166

of splashing.
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Respiratory protection is necessary when there is a potential for inhaling dust, particularly when

handling the powdered form of the chemical. The choice of respirator depends on the airborne

concentration of the substance.

Table 3: Respiratory Protection Guidelines

Respirator Type

Assigned Protection
Factor (APF)

Use Scenario

N95, R95, or P95 filtering

For operations where dust may

facepiece respirator (dust 10
be generated at low levels.

mask)
Half-mask respirator with For handling that may
organic vapor cartridges and 10 generate both dust and
P100 particulate filters vapors.
Full-facepiece respirator with Higher concentrations or when
organic vapor cartridges and 50 eye and face protection is also
P100 filters required.
Powered Air-Purifying )

, _ For prolonged work in areas
Respirator (PAPR) with o )

25-1,000 with higher concentrations or

appropriate cartridges and

filters

for increased comfort.

Operational Plan: Handling Procedures

A systematic approach to handling 2-Methoxy-5-nitrophenol is essential to minimize

exposure.
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Preparation )

Wash Hands

Inspect PPE for damage

-

Donning Sequence

1. Don Lab Coat/Gown

2. Don Respirator

3. Don Goggles/Face Shield

4. Don Gloves

Click to download full resolution via product page

A flowchart illustrating the correct sequence for donning Personal Protective Equipment.

Step-by-Step Donning Procedure:

+ Hand Hygiene: Thoroughly wash your hands with soap and water.

¢ Inspect PPE: Check all PPE for any damage or defects before use.[2]

o Lab Coat/Gown: Put on a clean, buttoned lab coat or gown.
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* Respirator: If required, don the appropriate respirator. Ensure a proper fit check is
performed.

+ Eye and Face Protection: Put on safety goggles. If needed, place a face shield over the
goggles.

+ Gloves: Don the appropriate gloves, ensuring they overlap the cuffs of the lab coat.

[Doffing Sequence (Most to Least Contaminated)\

1. Remove Gloves

2. Remove Lab Coat/Gown

Exit Laboratory Area

3. Wash Hands

4. Remove Goggles/Face Shield

5. Remove Respirator

6. Wash Hands
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A flowchart illustrating the correct sequence for doffing Personal Protective Equipment.

Step-by-Step Doffing Procedure:

o Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Avoid
touching the outer surface with bare skin.[2]

o Lab Coat/Gown: Remove the lab coat by rolling it down from the shoulders, keeping the
contaminated outer surface folded inward.

o Exit and Hand Hygiene: Exit the immediate work area and wash your hands thoroughly.

o Eye and Face Protection: Remove the face shield and/or goggles from the back of the head.
o Respirator: Remove the respirator without touching the front.

» Final Hand Hygiene: Wash your hands again with soap and water.

Disposal Plan

Proper disposal of both the chemical waste and contaminated PPE is crucial to prevent
environmental contamination and accidental exposure.

e Segregation: Do not mix 2-Methoxy-5-nitrophenol waste with other chemical waste streams
unless explicitly permitted by your institution's hazardous waste program.

» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "2-Methoxy-5-nitrophenol”.

o Containment: Waste should be stored in a designated, well-ventilated, and secure area in a
sealed, chemically compatible container.

» Collection: Arrange for collection by your institution's authorized hazardous waste disposal
service. Do not dispose of this chemical down the drain.[7]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b041512?utm_src=pdf-body-img
https://www.auckland.ac.nz/content/dam/uoa/auckland/health-safety-wellbeing/health-safety-topics/safety-in-labs/glove-breakthrough-times.pdf
https://www.benchchem.com/product/b041512?utm_src=pdf-body
https://www.benchchem.com/product/b041512?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated PPE: All disposable PPE that has come into contact with 2-Methoxy-5-
nitrophenol, such as gloves and lab coats, must be treated as hazardous waste.[8]

» Disposal Containers: Place contaminated PPE in a designated, labeled hazardous waste
container. This is often a yellow bag or a specifically marked bin.[8]

» Non-Contaminated PPE: PPE that has not been in contact with the chemical can be
disposed of as regular waste, according to institutional policies.

By adhering to these safety and logistical protocols, you can significantly minimize the risks
associated with handling 2-Methoxy-5-nitrophenol and ensure a safe laboratory environment.
Always consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for
the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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